Cas no 6214-35-3 (cis-3-Iodoacrylic acid)

• Product Name: cis-3-Iodoacrylic acid
• CAS No: 6214-35-3
• MF: C₃H₃IO₂
• MW: 197.959193468094
• MDL: MFCD00274189
• CID: 502594
• Update Time: 2025-05-28

cis-3-Iodoacrylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-iodo-, (2Z)-
• (Z)-(3)-Iodoacrylic acid
• (Z)-3-iodoprop-2-enoic acid
• cis-3-iodopropenoic acid
• Z-2-Propenoic acid,3-iodo
• (2Z)-3-Iodo-2-propenoic acid
• cis-3-Iodoacrylic acid

• MDL： MFCD00274189
• Inchi： 1S/C3H3IO2/c4-2-1-3(5)6/h1-2H,(H,5,6)/b2-1-
• InChI Key： IBFDLVHJHUMSAC-UPHRSURJSA-N
• SMILES： I/C=C\C(=O)O

Computed Properties

• Exact Mass: 197.91800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1

Experimental Properties

• Melting Point: 65 °C
• PSA: 37.30000
• LogP: 1.01970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives

Additional information on cis-3-Iodoacrylic acid

Research Briefing on cis-3-Iodoacrylic Acid (CAS: 6214-35-3): Recent Advances and Applications in Chemical Biology and Medicine

In recent years, cis-3-Iodoacrylic acid (CAS: 6214-35-3) has emerged as a compound of significant interest in chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest studies and advancements related to this compound, highlighting its synthesis, biological activities, and therapeutic potential.

The compound cis-3-Iodoacrylic acid is characterized by its α,β-unsaturated carboxylic acid structure with an iodine substituent at the 3-position. This configuration imparts distinctive reactivity, making it a valuable intermediate in organic synthesis and a potential pharmacophore in drug design. Recent studies have explored its role in the synthesis of bioactive molecules, including inhibitors of key enzymes involved in disease pathways.

One of the most notable advancements in the application of cis-3-Iodoacrylic acid is its use in the development of covalent inhibitors. Researchers have leveraged its electrophilic properties to design inhibitors that target cysteine residues in proteins, a strategy that has shown promise in the treatment of cancers and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of cis-3-Iodoacrylic acid derivatives as irreversible inhibitors of Bruton's tyrosine kinase (BTK), a key target in B-cell malignancies.

In addition to its role in covalent inhibition, cis-3-Iodoacrylic acid has been investigated for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting its potential as a lead compound for novel antibiotics.

From a synthetic perspective, advancements in the preparation of cis-3-Iodoacrylic acid have also been reported. A 2022 publication in Organic Letters described a novel, high-yield synthesis route using palladium-catalyzed iodination of acrylic acid derivatives. This method offers improved efficiency and scalability, addressing previous challenges in the large-scale production of the compound.

Looking ahead, the potential of cis-3-Iodoacrylic acid extends beyond its current applications. Ongoing research is exploring its use in bioconjugation chemistry, where its reactive double bond and iodine substituent can be utilized for site-specific labeling of biomolecules. Such applications could enhance drug delivery systems and diagnostic tools, further expanding the compound's utility in biomedical research.

In conclusion, cis-3-Iodoacrylic acid (CAS: 6214-35-3) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its unique structural features and diverse applications underscore its importance in contemporary research. As synthetic methodologies and biological studies continue to advance, this compound is poised to play an increasingly significant role in the development of novel therapeutics and biochemical tools.